![molecular formula C11H9N3S B2943285 2-[(Thien-2-ylmethyl)amino]nicotinonitrile CAS No. 945298-30-6](/img/structure/B2943285.png)
2-[(Thien-2-ylmethyl)amino]nicotinonitrile
Description
Scientific Research Applications
Biochemistry Research
2-[(Thien-2-ylmethyl)amino]nicotinonitrile: is utilized in biochemistry research for its potential role in gene editing. Its molecular structure, which includes a thiophene ring, may be involved in the synthesis of compounds that can interact with genetic material. This compound is strictly for research use and not intended for diagnostic or therapeutic purposes .
Pharmacology
In pharmacology, this chemical serves as a biochemical tool for proteomics research. It may be used in the development of new drugs or the study of protein interactions within cells. The compound’s unique molecular framework allows for the exploration of novel pharmacophores .
Organic Synthesis
The compound finds application in organic synthesis, where it can act as a building block for more complex molecules. Its reactivity with various reagents can lead to the creation of diverse organic compounds with potential applications in medicine and materials science .
Analytical Chemistry
2-[(Thien-2-ylmethyl)amino]nicotinonitrile: is relevant in analytical chemistry, particularly in chromatography and mass spectrometry. It may be used as a standard or a reagent in the qualitative and quantitative analysis of chemical substances .
Materials Science
In materials science, this compound’s properties could be harnessed to create new materials with specific electronic or optical characteristics. The thiophene moiety is often found in conductive polymers, which are essential for developing advanced electronic devices .
Environmental Science
Although not directly mentioned in the search results, compounds like 2-[(Thien-2-ylmethyl)amino]nicotinonitrile could be investigated for their environmental impact. Understanding their stability, degradation, and interaction with other environmental chemicals is crucial for assessing potential risks and benefits .
properties
IUPAC Name |
2-(thiophen-2-ylmethylamino)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3S/c12-7-9-3-1-5-13-11(9)14-8-10-4-2-6-15-10/h1-6H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMYTCXMQQUOEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)NCC2=CC=CS2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Thien-2-ylmethyl)amino]nicotinonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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